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Introduction:

Deltasol® controllers, primarily designed for solar thermal and heating systems, offer a robust
and versatile platform for precise temperature regulation that can be adapted for a variety of
laboratory and experimental applications. Their multi-channel sensor inputs, programmable
relay outputs, and data logging capabilities make them a cost-effective solution for automating
and monitoring temperature-sensitive experiments. These application notes provide detailed
protocols for programming and utilizing Deltasol® controllers in common research scenarios.

The core of the Deltasol® controller's functionality lies in its ability to act on temperature
differentials. By strategically placing sensors and programming the controller's switching
temperature differences (AT), researchers can create sophisticated and automated
experimental setups. The controller's VBus® data interface allows for real-time monitoring and
data logging, crucial for experimental documentation and analysis.[1][2][3]

Application Note 1: Precise Temperature Control of
a Jacketed Reaction Vessel for Chemical Synthesis

This protocol details the use of a Deltasol® controller to maintain a stable reaction temperature
in a jacketed glass reactor, a common setup in chemical synthesis and process development.

Experimental Protocol:
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e System Setup:

o

A Deltasol® BS Plus controller is used, featuring multiple sensor inputs and relay outputs.

[1]

o Ajacketed glass reaction vessel is connected to a heating/cooling circulator. The
circulator's pump is wired to a relay output on the Deltasol® controller.

o A Pt1000 temperature sensor (Sensor 1) is placed directly into the reaction mixture to
monitor the internal temperature.

o A second Pt1000 temperature sensor (Sensor 2) is placed in the thermal fluid of the
circulator to monitor the jacket temperature.

o The controller's VBus® port is connected to a DL2 Datalogger for data acquisition.[1]
o Controller Programming:

o The controller is programmed to operate based on the temperature difference between the
internal reaction temperature (Sensor 1) and a user-defined setpoint.

o The relay connected to the circulator pump is activated when the reaction temperature
drops below the setpoint and deactivated when it exceeds the setpoint.

o A narrow temperature differential (e.g., 1-2°C) is set to ensure precise temperature control.
» Data Logging and Analysis:

o The DL2 Datalogger records the temperature data from both sensors at user-defined
intervals.

o The logged data can be exported for analysis to verify temperature stability throughout the
reaction.

Quantitative Data Summary:
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Parameter Setting Sensor Monitored Value
Reaction Temperature
) 80°C Sensor 1 (Internal) 80°C £ 0.5°C
Setpoint
] Fluctuates to maintain
Jacket Temperature Variable Sensor 2 (Jacket) )
internal T

Switching Differential ]

1.0°C below setpoint N/A N/A
(On)
Switching Differential )

0.5°C above setpoint N/A N/A
(Off)
Data Logging Interval 1 minute N/A N/A

Experimental Workflow Diagram:
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Workflow for Temperature-Controlled Chemical Synthesis
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Caption: Workflow for temperature-controlled synthesis.
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Application Note 2: Automated Thermal Cycling for
Drug Stability Studies

This protocol outlines the use of a Deltasol® controller to automate thermal cycling, a common
requirement in drug stability testing to simulate different environmental conditions.

Experimental Protocol:
e System Setup:
o A Deltasol® SL controller is utilized for its versatile programming options.[4]

o Atemperature-controlled chamber is equipped with both a heating element and a cooling
fan.

o The heating element is connected to Relay 1 and the cooling fan to Relay 2 of the
controller.

o A Pt1000 sensor (Sensor 1) is placed inside the chamber to monitor the air temperature.
o Drug samples are placed within the chamber.

o AVBus® to USB interface adapter connects the controller to a PC for remote monitoring
and data logging.[1]

e Controller Programming:

o The controller's time-controlled thermostat function is used to create a thermal cycling
program.

o Two temperature setpoints are defined: a high temperature (e.g., 40°C) and a low
temperature (e.g., 20°C).

o The controller is programmed to cycle between these setpoints at specified time intervals
(e.g., 12 hours at high temperature, 12 hours at low temperature).
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o Relay 1 (heating) is activated when the chamber temperature is below the high setpoint

during the heating phase.

o Relay 2 (cooling) is activated when the chamber temperature is above the low setpoint

during the cooling phase.

o Data Logging and Analysis:

o The VBus® interface allows for continuous data logging of the chamber temperature on a

connected PC.

o The data is analyzed to ensure the thermal cycling protocol was executed accurately and

to correlate any sample degradation with the temperature profiles.

Quantitative Data Summary:

Parameter Setting Duration Relay Activated
High Temperature )

) 40°C 12 hours Relay 1 (Heating)
Setpoint
Low Temperature )

) 20°C 12 hours Relay 2 (Cooling)
Setpoint
Temperature

+1°C N/A N/A
Tolerance
Data Logging Interval 5 minutes N/A N/A
Signaling Pathway Diagram:
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Control Logic for Thermal Cycling

Chamber Temp (Sensor 1)

Deltasol Controller

Time-controlled thermostat function

Internal Timer

Phase (Heat/Cool) \Activate if T < 40°C (Heat Phase) Activate if T > 20°C (Cool Phase)

Relay 1 (Heater) Relay 2 (Cooler)

Click to download full resolution via product page
Caption: Control logic for automated thermal cycling.

Application Note 3: Multi-Zone Temperature
Monitoring for Bioreactor Arrays

This protocol demonstrates how a Deltasol® controller with multiple sensor inputs can be used
for cost-effective, simultaneous temperature monitoring of several small-scale bioreactors.

Experimental Protocol:
e System Setup:
o ADeltasol® MX controller is chosen for its high number of sensor inputs.

o An array of four small-scale bioreactors is placed in a water bath for temperature
regulation.

o A Pt1000 sensor is inserted into each bioreactor (Sensors 1-4) to monitor the individual
culture temperatures.
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o Afifth Pt1000 sensor (Sensor 5) is placed in the water bath to monitor the external
temperature.

o The Deltasol® MX is connected to a local network via a VBuUs®/LAN interface adapter for
remote data access.

o Controller Programming:

o The primary function of the controller in this setup is data acquisition and monitoring, not
active control.

o The controller is programmed to display the temperatures of all five sensors.

o Alarm functions are set to trigger if the temperature of any bioreactor deviates from a
predefined range, indicating a potential issue with the water bath or an
exothermic/endothermic biological process.

o Data Logging and Analysis:

o The VBuUs®/LAN interface allows for real-time streaming of temperature data from all
sensors to a central computer.

o This data can be logged and analyzed to compare the temperature profiles of the different
bioreactor cultures and to ensure consistent experimental conditions.

Quantitative Data Summary:

Target Temperature

Sensor Location Alarm Trigger
Range

Sensor 1 Bioreactor 1 37°C £0.5°C > 38°C or < 36°C

Sensor 2 Bioreactor 2 37°C +£0.5°C > 38°C or < 36°C

Sensor 3 Bioreactor 3 37°C £0.5°C > 38°C or < 36°C

Sensor 4 Bioreactor 4 37°C £0.5°C > 38°C or < 36°C

Sensor 5 Water Bath 37°C N/A
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Logical Relationship Diagram:
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Caption: Logical diagram of multi-zone monitoring.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes & Protocols for Utilizing Deltasol®
Controllers in Experimental Setups]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1594966#programming-a-deltasol-controller-for-
experimental-setups]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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